Tetra-n-butyl ammonium tris(trifluoromethyl sulfonyl) methide

• CAS No.: 196958-57-3
• Molecular Formula: C15H14FNO3
• Synonyms: Tetra-n-butyl ammonium tris(trifluoromethyl sulfonyl) methide

Description

Tetra-n-butyl ammonium tris(trifluoromethyl sulfonyl) methide is a chemical compound known for its unique properties and applications in various fields. It is often used in organic synthesis as an ionic liquid, which provides advantages such as high solubility in common organic solvents and stability under typical experimental conditions .

Preparation Methods

The synthesis of Tetra-n-butyl ammonium tris(trifluoromethyl sulfonyl) methide typically involves the reaction of a base metal salt complex with tris(trifluoromethyl sulfonyl) methide. The reaction conditions usually require an inert atmosphere and room temperature to ensure the stability of the compound . Industrial production methods may involve scaling up this reaction under controlled conditions to produce the compound in larger quantities.

Chemical Reactions Analysis

Tetra-n-butyl ammonium tris(trifluoromethyl sulfonyl) methide undergoes various types of chemical reactions, including:

Oxidation and Reduction: It can participate in redox reactions, often facilitated by its ionic nature.

Substitution: The compound can undergo nucleophilic substitution reactions, where common reagents include sulfonyl chlorides and other electrophiles.

Condensation: It is used as a catalyst in the condensation of alcohols and carboxylic acids.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, in substitution reactions, the products are typically the substituted derivatives of the starting materials .

Scientific Research Applications

Tetra-n-butyl ammonium tris(trifluoromethyl sulfonyl) methide has a wide range of applications in scientific research:

Chemistry: It is used as a phase-transfer catalyst in organic synthesis, facilitating reactions between different phases and improving yields and selectivity.

Biology: The compound’s stability and solubility make it useful in various biochemical assays and experiments.

Industry: It serves as a green solvent alternative, reducing environmental pollution compared to traditional organic solvents.

Mechanism of Action

The mechanism by which Tetra-n-butyl ammonium tris(trifluoromethyl sulfonyl) methide exerts its effects involves its ionic nature, which allows it to interact with various molecular targets. The compound can facilitate the transfer of ions and molecules across different phases, enhancing reaction rates and selectivity. The specific pathways involved depend on the type of reaction and the molecular targets present .

Comparison with Similar Compounds

Tetra-n-butyl ammonium tris(trifluoromethyl sulfonyl) methide can be compared with other similar compounds such as:

Tetra-n-butyl ammonium fluoride: Used as a catalyst in various organic reactions, but with different reactivity and applications.

Tetra-n-butyl ammonium trifluoromethanesulfonate: Another ionic liquid with similar applications but different chemical properties.

The uniqueness of this compound lies in its specific combination of high solubility, stability, and catalytic properties, making it a versatile compound in various scientific and industrial applications .